Cas no 2171168-73-1 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid
• CAS No: 2171168-73-1
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5844851
• PubChem ID: 165578885
• Update Time: 2025-06-27

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid
• EN300-1562903
• 5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]methyl}furan-2-carboxylic acid
• 2171168-73-1

• Inchi： 1S/C26H26N2O6/c1-3-22(24(29)28(2)14-16-12-13-23(34-16)25(30)31)27-26(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-13,21-22H,3,14-15H2,1-2H3,(H,27,32)(H,30,31)/t22-/m0/s1
• InChI Key： LSGYJXVDKOXTPM-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(N(C)CC1=CC=C(C(=O)O)O1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Additional information on 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid: A Multifunctional Compound in Modern Bioactive Molecule Development

5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid is a complex organic molecule with a unique structural framework that has attracted significant attention in the field of medicinal chemistry. Its molecular formula, CAS number 2171168-73-1, and the intricate arrangement of functional groups make it a promising candidate for drug discovery and biotechnology applications. The compound's synthesis involves multiple steps, including the incorporation of 9H-fluoren-9-yl and methoxycarbonyl moieties, which are critical for its biological activity. Recent studies have highlighted its potential as a scaffold for designing molecules with specific interactions in biological systems.

The 2S configuration at the chiral center of the molecule plays a pivotal role in determining its stereochemical properties, which are essential for receptor binding and pharmacological efficacy. The furan-2-carboxylic acid core provides a rigid structure that enhances the molecule's stability and selectivity. Researchers have demonstrated that such structural features can significantly influence the compound's ability to modulate cellular pathways, particularly in the context of inflammatory diseases and cancer therapy. The integration of N-methylbutanamidomethyl groups further contributes to the molecule's versatility, enabling it to act as a linker for various functional groups.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, with particular emphasis on the use of 9H-fluoren-9-yl derivatives as protecting groups. A 2023 study published in Journal of Medicinal Chemistry reported a novel route to synthesize this molecule using microwave-assisted coupling reactions, which significantly reduced the reaction time and improved yield. This approach has been validated through high-resolution mass spectrometry and NMR spectroscopy, confirming the structural integrity of the final product. The study also emphasized the importance of stereochemical control during synthesis, as the 2S configuration is critical for the compound's biological activity.

The methoxycarbonyl moiety in this compound has been shown to enhance its solubility and bioavailability, making it suitable for oral administration. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory pathways. The furan-3-carboxylic acid derivative has also been explored for its potential in modulating the Wnt/β-catenin signaling pathway, which is implicated in various cancers, including colorectal and breast cancer.

Recent computational studies have provided insights into the molecular interactions of this compound with target proteins. Molecular docking simulations revealed that the 9H-fluoren-9-yl group forms hydrogen bonds with specific residues in the target protein, enhancing the binding affinity. The N-methylbutanamidomethyl chain contributes to the molecule's flexibility, allowing it to adapt to the binding pocket of the target. These findings are supported by experimental data from surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC), which quantify the binding constants and thermodynamic parameters of the interaction.

Applications of this compound extend beyond traditional pharmacological uses. In the field of biotechnology, it has been explored as a building block for the synthesis of complex biomolecules, including peptidomimetics and protein-based therapeutics. The methoxycarbonyl group can be functionalized to introduce additional functionalities, such as fluorescent tags or drug-conjugating groups. This versatility has made it a valuable tool in the development of targeted drug delivery systems and diagnostic agents. Researchers are also investigating its potential in the design of dual-action molecules that can simultaneously target multiple pathways in disease progression.

Challenges in the development of this compound include optimizing its pharmacokinetic properties and minimizing off-target effects. While the 2S configuration enhances its selectivity, further studies are needed to determine its long-term safety and efficacy. Ongoing clinical trials are evaluating its potential as an anti-inflammatory agent in patients with rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate multiple signaling pathways suggests that it may have broad therapeutic applications, although further research is required to validate these claims.

The synthesis and characterization of this compound highlight the importance of interdisciplinary approaches in modern drug discovery. The integration of synthetic chemistry, computational modeling, and biological assays has enabled the development of a molecule with promising therapeutic potential. As research in this area continues to evolve, the 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}furan-2-carboxylic acid may become a cornerstone in the design of next-generation therapeutics for a wide range of diseases.